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Compound of Interest

Compound Name: QX-314 chloride

Cat. No.: B005542

Audience: Researchers, scientists, and drug development professionals.
Introduction:

QX-314 chloride is a quaternary ammonium derivative of lidocaine, which acts as a
membrane-impermeant blocker of voltage-gated sodium channels.[1][2] Its positive charge
prevents it from readily crossing cell membranes.[3] This property is exploited in research to
selectively block sodium channels from the intracellular side.[3] A common application involves
co-administration with an agonist for a channel with a pore large enough to allow QX-314 to
enter the cell, such as the transient receptor potential vanilloid 1 (TRPV1) or TRPA1 channels.
[4][5] This allows for the targeted inhibition of specific neuronal populations, particularly
nociceptors.[3][4][5][6] QX-314 is also frequently included in the internal solution for whole-cell
patch-clamp recordings to block action potentials.[2]

These application notes provide detailed protocols for the preparation of QX-314 chloride
stock solutions and summarize its key properties and applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for QX-314 chloride.
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Parameter Value Reference
298.85 g/mol (Note: Batch-

Molecular Weight specific molecular weight may
vary)

Purity >98% (HPLC)

Solubility in Water

Up to 100 mM (30 mg/mL)

Solubility in DMSO

1 mg/mL (3.35 mM) to 5
mg/mL

[6]7]

Solubility in Ethanol

10 mg/mL

[6]

Solubility in PBS (pH 7.2)

10 mg/mL

[6]

Storage (Solid)

Room Temperature

Storage (Stock Solution)

-20°C for 1 month or -80°C for

6 months

[8]

CAS Number

5369-03-9

Experimental Protocols

Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution of QX-314 Chloride

This protocol describes the preparation of a high-concentration aqueous stock solution of QX-

314 chloride, suitable for dilution into various experimental buffers.

Materials:

QX-314 chloride powder

Calibrated analytical balance

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Sterile conical tube (e.g., 15 mL or 50 mL)
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o Vortex mixer

 Sterile syringe filters (0.22 um pore size)
 Sterile microcentrifuge tubes for aliquoting
Procedure:

o Determine the required mass of QX-314 chloride. It is crucial to use the batch-specific
molecular weight found on the product's vial or Certificate of Analysis for accurate
concentration calculations. For a 100 mM solution using the reference molecular weight of
298.85 g/mol :

o Mass (g) = 0.1 mol/L * 0.29885 g/mmol * Volume (L)

o For 10 mL of a 100 mM solution, you would need 0.29885 g (298.85 mg) of QX-314
chloride.

o Weigh the QX-314 chloride powder using a calibrated analytical balance and transfer it to a
sterile conical tube.

o Add the appropriate volume of sterile, high-purity water to the conical tube.

» Dissolve the powder by vortexing the tube until the solution is clear. Gentle warming or
sonication can be used to aid dissolution if necessary.[7][8]

« Sterile filter the stock solution using a 0.22 pum syringe filter to remove any potential microbial
contamination and undissolved particulates.

 Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.

» Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[8]

Protocol 2: Preparation of Intracellular Solution for
Patch-Clamp Electrophysiology
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This protocol details the preparation of an intracellular (pipette) solution containing QX-314
chloride for blocking voltage-gated sodium channels during whole-cell recordings.

Materials:

Prepared 100 mM QX-314 chloride stock solution (from Protocol 1)

Components for the desired intracellular solution (e.g., K-gluconate, KCI, HEPES, Mg-ATP,
Na-GTP, EGTA)

Sterile, high-purity water

pH meter and calibration standards

Osmometer

Procedure:

Prepare the base intracellular solution by dissolving all components except QX-314 chloride
in approximately 80% of the final volume of high-purity water.

o Adjust the pH of the solution to the desired value (typically 7.2-7.4 for mammalian neurons)
using a suitable acid (e.g., HCI) or base (e.g., KOH).

e Add the required volume of the 100 mM QX-314 chloride stock solution to achieve the final
desired concentration (e.g., 1-10 mM). For example, to make 10 mL of a 5 mM QX-314
solution, add 500 pL of the 100 mM stock.

» Bring the solution to the final volume with high-purity water.

e Measure and adjust the osmolarity of the final solution using an osmometer. Adjust with
sucrose or water as needed to match the extracellular solution.

» Aliquot and store the intracellular solution at -20°C or -80°C.

Visualizations
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Caption: Mechanism of QX-314 entry and action via TRPV1 channels.
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Caption: Workflow for preparing QX-314 chloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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